Cas no 62512-04-3 (4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester)

• Product Name: 4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
• CAS No: 62512-04-3
• Molecular Formula: C₁₃H₁₄O₆
• Molecular Weight: 266.24666
• CID: 526665

4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester Properties

Names and Identifiers

• 4-Isobenzofurancarboxylicacid, 1,3-dihydro-5,7-dimethoxy-6-methyl-1-oxo-, methyl ester
• Djalonensin
• 1,3-Dihydro-5,7-dimethoxy-6-methyl-1-oxo-4-isobenzofurancarboxylic acid methyl ester

• InChIKey： PNCHCGZPCUVWGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O6/c1-6-10(16-2)8(12(14)18-4)7-5-19-13(15)9(7)11(6)17-3/h5H2,1-4H3
• SMILES： COC(=O)c1c2COC(=O)c2c(OC)c(C)c1OC

Computed Properties

• Exact Mass: 266.07902
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 266.079
• Heavy Atom Count: 19
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Phthalate esters